![molecular formula C13H18ClN B6184025 1-{5-phenylspiro[2.3]hexan-5-yl}methanamine hydrochloride CAS No. 2624129-35-5](/img/no-structure.png)
1-{5-phenylspiro[2.3]hexan-5-yl}methanamine hydrochloride
Overview
Description
1-{5-phenylspiro[2.3]hexan-5-yl}methanamine hydrochloride (1-PSH) is an organic compound that is widely used in scientific research and has become a popular tool for lab experiments. It is a substituted amine that contains a phenyl group and a hexan ring. The hydrochloride form of 1-PSH is a white crystalline solid that is soluble in water, ethanol, and other polar organic solvents.
Mechanism of Action
1-{5-phenylspiro[2.3]hexan-5-yl}methanamine hydrochloride acts as an agonist at several different receptors in the nervous system, including the serotonin 5-HT2A and 5-HT2C receptors and the dopamine D2 receptor. It is believed that 1-{5-phenylspiro[2.3]hexan-5-yl}methanamine hydrochloride binds to these receptors and activates them, leading to a variety of physiological effects.
Biochemical and Physiological Effects
1-{5-phenylspiro[2.3]hexan-5-yl}methanamine hydrochloride has been shown to produce a variety of effects on the body, including changes in neurotransmitter levels and the activity of certain enzymes. It has also been found to affect the release of hormones and other neuroactive substances, as well as to modulate the activity of certain ion channels.
Advantages and Limitations for Lab Experiments
1-{5-phenylspiro[2.3]hexan-5-yl}methanamine hydrochloride has several advantages for use in lab experiments, including its high solubility in a variety of solvents and its ability to act as an agonist at multiple receptors in the nervous system. However, it is important to note that 1-{5-phenylspiro[2.3]hexan-5-yl}methanamine hydrochloride can be toxic in high doses and should be handled with caution.
Future Directions
There are a number of potential future directions for research involving 1-{5-phenylspiro[2.3]hexan-5-yl}methanamine hydrochloride. These include further exploring its mechanism of action, investigating its effects on various receptors, and studying its potential therapeutic applications. Additionally, 1-{5-phenylspiro[2.3]hexan-5-yl}methanamine hydrochloride could be used to study the effects of other drugs, as well as to evaluate the effects of various environmental toxins. Finally, 1-{5-phenylspiro[2.3]hexan-5-yl}methanamine hydrochloride could be used to study the effects of various diseases on the nervous system.
Synthesis Methods
1-{5-phenylspiro[2.3]hexan-5-yl}methanamine hydrochloride can be synthesized via a variety of methods. One of the most common methods is the reaction of 5-phenylspiro[2.3]hexane with methylamine hydrochloride, which produces 1-{5-phenylspiro[2.3]hexan-5-yl}methanamine hydrochloride hydrochloride in yields of up to 95%. This reaction is usually conducted in an aqueous solution of methanol at temperatures of up to 80°C.
Scientific Research Applications
1-{5-phenylspiro[2.3]hexan-5-yl}methanamine hydrochloride is used in a variety of scientific research applications, including as a tool for studying enzyme activity and protein-protein interactions. It has also been used to study the structure and function of various receptors in the nervous system. Additionally, 1-{5-phenylspiro[2.3]hexan-5-yl}methanamine hydrochloride has been used to evaluate the effects of various drugs, including antipsychotics and anticonvulsants.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-{5-phenylspiro[2.3]hexan-5-yl}methanamine hydrochloride' involves the reaction of 5-phenylspiro[2.3]hexan-5-amine with formaldehyde followed by reduction with sodium borohydride and subsequent reaction with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": ["5-phenylspiro[2.3]hexan-5-amine", "formaldehyde", "sodium borohydride", "hydrochloric acid"], "Reaction": ["Step 1: Reaction of 5-phenylspiro[2.3]hexan-5-amine with formaldehyde in the presence of a catalyst to form 1-{5-phenylspiro[2.3]hexan-5-yl}methanamine.", "Step 2: Reduction of 1-{5-phenylspiro[2.3]hexan-5-yl}methanamine with sodium borohydride to form the corresponding amine.", "Step 3: Reaction of the amine with hydrochloric acid to form the hydrochloride salt of the compound '1-{5-phenylspiro[2.3]hexan-5-yl}methanamine'."] } | |
CAS RN |
2624129-35-5 |
Product Name |
1-{5-phenylspiro[2.3]hexan-5-yl}methanamine hydrochloride |
Molecular Formula |
C13H18ClN |
Molecular Weight |
223.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
